![molecular formula C14H8F3N3O B5305848 4-{3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl}pyridine](/img/structure/B5305848.png)
4-{3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl}pyridine
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Overview
Description
4-{3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl}pyridine is a chemical compound with potential applications in scientific research. It is a heterocyclic compound that is synthesized through a specific method.
Mechanism of Action
The mechanism of action of 4-{3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl}pyridine is not fully understood. It is believed to inhibit certain enzymes, which may play a role in its potential use in drug discovery and cancer treatment.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are not well studied. However, it has been shown to have inhibitory effects on certain enzymes, which may have implications for its potential use in drug discovery and cancer treatment.
Advantages and Limitations for Lab Experiments
One advantage of 4-{3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl}pyridine is its potential use in drug discovery and cancer treatment. However, its mechanism of action is not fully understood, which may limit its usefulness in certain experiments. Additionally, further research is needed to fully understand its biochemical and physiological effects.
Future Directions
There are several future directions for research on 4-{3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl}pyridine. One direction is to further study its mechanism of action, which may provide insights into its potential use in drug discovery and cancer treatment. Another direction is to explore its potential use in other areas of scientific research, such as enzymology and biochemistry. Additionally, further research is needed to fully understand its biochemical and physiological effects.
Synthesis Methods
The synthesis of 4-{3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl}pyridine involves the reaction of 3-(trifluoromethyl)benzonitrile with hydrazine hydrate to form 3-(trifluoromethyl)phenylhydrazine. This intermediate is then reacted with pyridine-2-carboxylic acid to form the final product.
Scientific Research Applications
4-{3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl}pyridine has potential applications in scientific research. It has been shown to have inhibitory effects on certain enzymes, making it a potential candidate for drug discovery. It has also been studied for its potential use in the treatment of cancer.
properties
IUPAC Name |
5-pyridin-4-yl-3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H8F3N3O/c15-14(16,17)11-3-1-2-10(8-11)12-19-13(21-20-12)9-4-6-18-7-5-9/h1-8H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PLUYOHSJFZBZIJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)C(F)(F)F)C2=NOC(=N2)C3=CC=NC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H8F3N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
291.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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